Cas no 894062-07-8 (N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894062-07-8
• MF: C₂₀H₁₈N₆O₂S
• MW: 406.460921764374
• CID: 5976013
• PubChem ID: 7532140
• Update Time: 2025-11-01

N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-[(3-methoxyphenyl)methyl]-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• F2507-0522
• N-[(3-methoxyphenyl)methyl]-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS024654352
• N-(3-methoxybenzyl)-2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• 894062-07-8

• Inchi： 1S/C20H18N6O2S/c1-28-16-4-2-3-14(11-16)12-22-19(27)13-29-20-24-23-18-6-5-17(25-26(18)20)15-7-9-21-10-8-15/h2-11H,12-13H2,1H3,(H,22,27)
• InChI Key： ZRAADXUKDACKKR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=NC=C1)=N2

Computed Properties

• Exact Mass: 406.12119501g/mol
• Monoisotopic Mass: 406.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(3-Methoxyphenyl)methyl-2-{6-(Pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

N-(3-Methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894062-07-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a triazolopyridazine core and a methoxyphenyl substituent. These structural elements contribute to its biological activity and pharmacological properties.

The triazolopyridazine scaffold is a privileged structure in medicinal chemistry, known for its ability to modulate various biological targets. In the case of N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide, the presence of the pyridin-4-yl and sulfanyl groups further enhances its potential as a drug candidate. Recent studies have shown that this compound exhibits potent activity against a range of targets, including kinases and receptors, making it a promising lead for drug development.

The synthesis of N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide involves several steps, each carefully optimized to ensure high yield and purity. The key intermediates include the formation of the triazolopyridazine core and the subsequent functionalization with the methoxyphenyl and pyridinyl moieties. Advanced synthetic techniques such as microwave-assisted reactions and catalytic methods have been employed to streamline the synthesis process.

In terms of biological evaluation, N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has been extensively tested in vitro and in vivo. In vitro studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and survival pathways. For example, it has shown significant activity against the Aurora kinase family, which plays a crucial role in mitosis and is often dysregulated in various cancers. Additionally, it has been found to modulate G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's favorable pharmacokinetic profile and high bioavailability make it an attractive candidate for further clinical development.

Beyond its therapeutic potential, N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide has also been studied for its utility as a research tool. Its ability to selectively target specific biological pathways makes it valuable for understanding disease mechanisms and validating new therapeutic targets. Researchers are actively exploring its applications in areas such as cancer biology, neurodegenerative diseases, and inflammatory disorders.

In conclusion, N-(3-methoxyphenyl)methyl-2-{6-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide (CAS No. 894062-07-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable lead compound for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in both therapeutic and research settings.